Cas no 16172-27-3 (methyl (2R)-2-(2-cyanoethylamino)propanoate)

• Product Name: methyl (2R)-2-(2-cyanoethylamino)propanoate
• CAS No: 16172-27-3
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6512073
• PubChem ID: 20263535
• Update Time: 2025-06-28

methyl (2R)-2-(2-cyanoethylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-(2-cyanoethylamino)propanoate
• EN300-6230195
• AKOS009071717
• 16172-27-3
• methyl 2-[(2-cyanoethyl)amino]propanoate

• Inchi： 1S/C7H12N2O2/c1-6(7(10)11-2)9-5-3-4-8/h6,9H,3,5H2,1-2H3
• InChI Key： FXYBNKHRGLRMMP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)NCCC#N)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-2-(2-cyanoethylamino)propanoate

Professional Introduction to Methyl (2R)-2-(2-Cyanoethylamino)propanoate (CAS No. 16172-27-3)

Methyl (2R)-2-(2-cyanoethylamino)propanoate, identified by its Chemical Abstracts Service registry number CAS No. 16172-27-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic biology. The (2R)-configuration of the chiral center and the presence of a cyanoethylamino group make it a versatile intermediate for the synthesis of more complex molecules.

The chemical structure of methyl (2R)-2-(2-cyanoethylamino)propanoate consists of a propanoate ester moiety linked to an amino group, which is further substituted with a cyanoethyl group. This configuration imparts specific steric and electronic properties that are exploited in various chemical transformations. The chiral center at the second carbon atom introduces asymmetry, making this compound a valuable building block for enantioselective synthesis and the development of chiral drugs.

In recent years, there has been growing interest in the use of chiral auxiliaries and catalysts in asymmetric synthesis. Methyl (2R)-2-(2-cyanoethylamino)propanoate has been employed as a key intermediate in the synthesis of several pharmacologically active compounds. Its utility in constructing complex molecular frameworks has been demonstrated in the preparation of protease inhibitors, which are critical in the treatment of various diseases, including cancer and infectious disorders.

One of the most notable applications of this compound is in the development of protease inhibitors. Proteases are enzymes that play a crucial role in many biological processes, and their inhibition is often a key strategy in drug design. The cyanoethylamino group in methyl (2R)-2-(2-cyanoethylamino)propanoate provides a handle for further functionalization, allowing chemists to design inhibitors that target specific proteases with high selectivity. For instance, research has shown that derivatives of this compound can inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been implicated in conditions such as rheumatoid arthritis and cancer.

Another area where methyl (2R)-2-(2-cyanoethylamino)propanoate has found utility is in the synthesis of peptidomimetics. Peptidomimetics are molecules designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The structural features of this compound make it an excellent candidate for creating peptidomimetics that can bind to target proteins with high affinity and selectivity. Such peptidomimetics have potential applications in the treatment of neurological disorders, cardiovascular diseases, and infections.

The synthesis of methyl (2R)-2-(2-cyanoethylamino)propanoate involves multi-step organic transformations, often requiring careful control of reaction conditions to ensure high enantiomeric purity. Advances in catalytic methods, such as asymmetric hydrogenation and enzymatic resolution, have made it possible to produce this compound on a large scale with minimal racemization. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation.

Recent studies have also explored the use of methyl (2R)-2-(2-cyanoethylamino)propanoate in combinatorial chemistry and high-throughput screening assays. Combinatorial chemistry allows for the rapid generation of large libraries of compounds, which can be screened for biological activity. The structural diversity provided by this intermediate has enabled researchers to identify novel lead compounds with therapeutic potential. High-throughput screening assays have further accelerated this process by allowing rapid evaluation of large numbers of compounds for their biological efficacy.

The future prospects for methyl (2R)-2-(2-cyanoethylamino)propanoate are promising, with ongoing research focusing on expanding its applications in drug discovery and synthetic chemistry. New methodologies for its synthesis and functionalization are being developed, aiming to improve yield and reduce costs. Additionally, computational modeling and machine learning techniques are being employed to predict the properties and reactivity of derivatives, thereby accelerating the discovery process.

In conclusion, methyl (2R)-2-(2-cyanoethylamino)propanoate is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for the synthesis of chiral drugs, protease inhibitors, peptidomimetics, and other bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow even further.